Cas no 20879-05-4 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)-)
20879-05-4 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)-
CAS No:20879-05-4
MF:C16H16O4
MW:272.295845031738
CID:284275
PubChem ID:177149
Update Time:2025-04-19
2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)-
- (+)-(3S)-Vestitol
- vestitol
- YRP165YV4N
- 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)-
- SCHEMBL13829404
- (3S)-3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
- (+)-Vestitol
- 3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
- CHEBI:9971
- Q27108542
- Vestitol, (+)-
- LMPK12080026
- 2',7-ISOFLAVANDIOL, 4'-METHOXY-, (S)-(+)-
- 20879-05-4
- DTXSID10943131
- (3S)-Vestitol
- UNII-YRP165YV4N
- (S)-Vestitol
- CHEMBL252913
- (3S)-3-(2-hydroxy-4-methoxyphenyl)chroman-7-ol
- (3S)-3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
- (3S)-3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
-
- Inchi： 1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3/t11-/m1/s1
- InChI Key： XRVFNNUXNVWYTI-LLVKDONJSA-N
- SMILES： O1C2C=C(C=CC=2C[C@@H](C2C=CC(=CC=2O)OC)C1)O
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3S)- Related Literature
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1. Biosynthesis of isoflavonoid phytoalexins in Medicago sativa: the biosynthetic relationship between pterocarpans and 2′-hydroxyisoflavansPaul M. Dewick,Maria Martin J. Chem. Soc. Chem. Commun. 1976 637
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Nigel C. Veitch Nat. Prod. Rep. 2009 26 776
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Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
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4. Synthesis of sophorol, violanone, lonchocarpan, claussequinone, philenopteran, leiocalycin, and some other natural isoflavonoids by the oxidative rearrangement of chalcones with thallium(III) nitrateLorànd Farkas,àgnes Gottsegen,Mihàly Nóagrádi,Sàndor Antus J. Chem. Soc. Perkin Trans. 1 1974 305
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5. Oligomeric isoflavonoids. Part 4.? Synthesis of the daljanelin class of isoflavonoid–neoflavonoid dimersMark B. Rohwer,Pieter S. van Heerden,E. Vincent Brandt,Barend C. B. Bezuidenhoudt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1999 3367
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